2-Amino-2-(2,5-dimethoxyphenyl)acetamide

• Molecular Formula: C10H14N2O3
• Molecular Weight: 210.23 g/mol
• IUPAC Name: 2-amino-2-(2,5-dimethoxyphenyl)acetamide
• InChI: InChI=1S/C10H14N2O3/c1-14-6-3-4-8(15-2)7(5-6)9(11)10(12)13/h3-5,9H,11H2,1-2H3,(H2,12,13)
• InChI Key: QQRLGURVNNQHEH-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)C(C(=O)N)N

Description

It is primarily known for its use as a cardiovascular drug due to its long-lasting blood pressure-increasing effect .

Preparation Methods

The synthesis of 2-Amino-2-(2,5-dimethoxyphenyl)acetamide involves several steps:

Starting Material: The synthesis begins with 1-(2,5-dimethoxyphenyl)-2-bromoethanone.

Reaction with Hexamine: This compound is reacted with hexamine in a solvent system comprising tetrahydrofuran and water.

Acylation: The resulting aminoethanone is acylated with haloacetylchloride and sodium acetate in an acetone-water solvent system.

Reduction: The product is reduced selectively first with sodium borohydride and subsequently with stannous chloride.

Hydrochloride Salt Formation: The product is converted in situ to the corresponding hydrochloride salt immediately after reduction.

Chemical Reactions Analysis

2-Amino-2-(2,5-dimethoxyphenyl)acetamide undergoes various chemical reactions:

Oxidation: It can be oxidized to form corresponding phenoxy acids.

Reduction: The compound can be reduced using reagents like sodium borohydride and stannous chloride.

Substitution: It can undergo nucleophilic substitution reactions, particularly at the benzylic position.

Scientific Research Applications

2-Amino-2-(2,5-dimethoxyphenyl)acetamide has several scientific research applications:

Cardiovascular Research: It is used as a prodrug for desglymidodrine, an alpha-adrenergic receptor agonist, to study its effects on blood pressure and vascular tone.

Pharmacological Studies: The compound is used to investigate the pharmacodynamics and pharmacokinetics of alpha-adrenergic receptor agonists.

Medical Applications: It is employed in the treatment of orthostatic hypotension, a condition characterized by a significant drop in blood pressure upon standing.

Mechanism of Action

The mechanism of action of 2-Amino-2-(2,5-dimethoxyphenyl)acetamide involves its conversion to desglymidodrine, which activates alpha-adrenergic receptors. This activation leads to an increase in vascular tone and elevation of blood pressure. Desglymidodrine does not stimulate cardiac beta-adrenergic receptors and diffuses poorly across the blood-brain barrier, minimizing central nervous system effects .

Comparison with Similar Compounds

2-Amino-2-(2,5-dimethoxyphenyl)acetamide can be compared with other similar compounds:

N-(4-Amino-5-cyano-6-ethoxypyridin-2-yl)-2-(4-bromo-2,5-dimethoxyphenyl)acetamide: This compound also belongs to the class of dimethoxybenzenes and shares similar structural features.

2-Aminoacetanilide: This compound is used as a starting material for the synthesis of various pharmaceuticals and dyes.

The uniqueness of this compound lies in its specific application as a cardiovascular drug and its selective activation of alpha-adrenergic receptors without significant central nervous system effects.